Cas no 2567495-06-9 (2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 2567495-06-9
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD32879088
• CID: 5670492
• PubChem ID: 162422503
• Update Time: 2025-05-21

2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• EN300-26967855
• 2567495-06-9
• 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine

• MDL： MFCD32879088
• Inchi： 1S/C9H9F2NO/c10-9(11)6-12-5-7-3-1-2-4-8(7)13-9/h1-4,12H,5-6H2
• InChI Key： BDXCMRXDXBDHOM-UHFFFAOYSA-N
• SMILES： FC1(CNCC2C=CC=CC=2O1)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine

Chemical Profile of 2,2-Difluoro-2,3,4,5-Tetrahydro-1,4-Benzoazepine (CAS No. 2567495-06-9)

The compound 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2567495-06-9) is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure and chemical properties that make it a subject of interest for researchers and industry professionals alike. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its potential use in drug development and advanced materials.

The molecular structure of 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine consists of a benzoxazepine ring system with two fluorine atoms attached to the same carbon atom. This arrangement imparts distinct electronic properties to the molecule. The tetrahydro substitution pattern suggests a partially saturated ring system that contributes to its stability and reactivity. The presence of fluorine atoms introduces both electron-withdrawing effects and steric hindrance into the molecule's structure.

Recent studies have highlighted the potential of benzoxazepine derivatives as candidates for drug discovery programs targeting various therapeutic areas. For instance, research has shown that such compounds can exhibit anti-inflammatory properties due to their ability to modulate specific cellular pathways. Additionally, their structural versatility allows for further functionalization to enhance bioavailability and target specificity.

In terms of synthesis methodology, the preparation of CAS No. 2567495-06-9 involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as nucleophilic aromatic substitution and ring-closing metathesis have been employed successfully in constructing this compound. The use of advanced catalysts has significantly improved the yield and purity of the final product.

The application of benzoxazepine derivatives extends beyond pharmacology into materials science. Their unique electronic properties make them suitable candidates for organic semiconductors in electronic devices such as OLEDs (Organic Light Emitting Diodes). Recent research has demonstrated that fluorinated benzoxazepines can enhance device performance by improving charge transport characteristics.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2567495-06-9 is crucial for assessing its environmental impact. Studies indicate that under certain conditions, this compound undergoes hydrolytic degradation via nucleophilic attack at specific positions on the ring system. This knowledge is essential for developing sustainable manufacturing processes and waste management strategies.

In conclusion, CAS No. 2567495-06-9, or 2,2-Difluoro-2,3,4,5-tetrahydro-1,benzoxazepine, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for further exploration into its potential uses in medicine and technology. As research continues to uncover new insights into its properties and applications,the significance of this compound in modern chemistry will undoubtedly grow.